Cas no 303992-59-8 (N-(4-Acetylphenyl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-Acetylphenyl)-3,4-dimethoxybenzamide
• CAS No: 303992-59-8
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 3066772
• PubChem ID: 723680
• Update Time: 2025-07-18

N-(4-Acetylphenyl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetylphenyl)-3,4-dimethoxybenzamide
• SR-01000417271
• H22457
• SR-01000417271-1
• AKOS000175034
• 303992-59-8
• CS-0272072
• Z27699703
• MFCD01035362
• BBL036998
• VS-13825
• ALBB-002950
• STK501076

• Inchi： 1S/C17H17NO4/c1-11(19)12-4-7-14(8-5-12)18-17(20)13-6-9-15(21-2)16(10-13)22-3/h4-10H,1-3H3,(H,18,20)
• InChI Key： KCXLIFKDYYPZKX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(NC2C=CC(C(C)=O)=CC=2)=O)=C1)OC

Computed Properties

• Exact Mass: 299.11575802Da
• Monoisotopic Mass: 299.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-Acetylphenyl)-3,4-dimethoxybenzamide

N-(4-Acetylphenyl)-3,4-dimethoxybenzamide (CAS No. 303992-59-8): An Overview of Its Structure, Properties, and Applications

N-(4-Acetylphenyl)-3,4-dimethoxybenzamide (CAS No. 303992-59-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications. In this article, we will delve into the chemical structure, physical properties, and potential uses of N-(4-Acetylphenyl)-3,4-dimethoxybenzamide, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis

N-(4-Acetylphenyl)-3,4-dimethoxybenzamide is a derivative of benzamide with specific functional groups that contribute to its unique properties. The compound consists of a benzene ring substituted with two methoxy groups at the 3 and 4 positions and an acetylphenyl group attached to the amide nitrogen. The methoxy groups are known to enhance the lipophilicity and stability of the molecule, while the acetylphenyl group imparts additional reactivity and biological activity.

The synthesis of N-(4-Acetylphenyl)-3,4-dimethoxybenzamide typically involves a multi-step process. One common approach is to start with 3,4-dimethoxybenzoic acid, which is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with 4-acetylaniline in the presence of a base such as triethylamine to form the desired amide. This synthetic route is well-documented in the literature and has been optimized for high yields and purity.

Physical Properties

N-(4-Acetylphenyl)-3,4-dimethoxybenzamide is a white crystalline solid at room temperature with a melting point ranging from 150°C to 155°C. It is moderately soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) but has limited solubility in water. The compound's solubility can be enhanced by adjusting the pH or using co-solvents. These physical properties make it suitable for various analytical techniques and biological assays.

The molecular weight of N-(4-Acetylphenyl)-3,4-dimethoxybenzamide is approximately 277.31 g/mol. Its molecular formula is C15H17NO4, which reflects its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The compound's chemical structure can be visualized using software tools such as ChemDraw or ChemBioDraw.

Biological Activity and Applications

N-(4-Acetylphenyl)-3,4-dimethoxybenzamide has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-(4-Acetylphenyl)-3,4-dimethoxybenzamide has demonstrated potential as an antioxidant agent. Studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a valuable component in formulations designed to combat oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The compound has also been investigated for its analgesic properties. Preclinical studies have shown that it can effectively reduce pain responses in animal models of nociception. These findings indicate that N-(4-Acetylphenyl)-3,4-dimethoxybenzamide could be developed into a novel analgesic agent with fewer side effects compared to existing pain medications.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-(4-Acetylphenyl)-3,4-dimethoxybenzamide has been studied in various animal models to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that the compound is well-absorbed after oral administration and rapidly distributed throughout the body. It undergoes extensive metabolism in the liver via cytochrome P450 enzymes before being excreted primarily through urine.

Toxicological studies have indicated that N-(4-Acetylphenyl)-3,4-dimethoxybenzamide has low toxicity at therapeutic doses. However, higher doses can lead to mild side effects such as gastrointestinal discomfort and dizziness. These findings highlight the importance of dose optimization in clinical trials to ensure safety and efficacy.

Clinical Trials and Future Prospects

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-Acetylphenyl)-3,4-dimethoxybenzamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse events reported at tested doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential for conditions such as chronic pain and inflammatory diseases.

The future prospects for N-(4-Acetylphenyl)-3,4-dimethoxybenzamide are promising given its diverse biological activities and favorable pharmacological profile. Ongoing research aims to optimize its formulation for improved bioavailability and stability while exploring new applications in areas such as neuroprotection and cancer therapy.

Conclusion

In conclusion, N-(4-Acetylphenyl)-3,4-dimethoxybenzamide (CAS No. 303992-59-8) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for drug development. As research continues to advance our understanding of this compound's properties and applications, it holds promise for addressing unmet medical needs in various therapeutic areas.